molecular formula C13H12O2S B8592927 Ethyl 5-phenylthiophene-3-carboxylate CAS No. 99578-57-1

Ethyl 5-phenylthiophene-3-carboxylate

Cat. No.: B8592927
CAS No.: 99578-57-1
M. Wt: 232.30 g/mol
InChI Key: DZYFJAWFZAMCEM-UHFFFAOYSA-N
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Description

Ethyl 5-phenylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H12O2S and its molecular weight is 232.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

99578-57-1

Molecular Formula

C13H12O2S

Molecular Weight

232.30 g/mol

IUPAC Name

ethyl 5-phenylthiophene-3-carboxylate

InChI

InChI=1S/C13H12O2S/c1-2-15-13(14)11-8-12(16-9-11)10-6-4-3-5-7-10/h3-9H,2H2,1H3

InChI Key

DZYFJAWFZAMCEM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CSC(=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Anhydrous copper (II) chloride (4 g, 0.03 mol) and tert-butyl nitrite (1.9 mL, 0.019 mol) were dissolved in IMS (100 mL) then treated with 2-amino-5-phenyl-thiophene-3-carboxylic acid ethyl ester (2 g, 8.097 mmol). After 30 minutes saturated aqueous ammonium chloride (20 mL) was added and the mixture left for a further 30 minutes. The resultant precipitate was filtered off and the filtrate was concentrated, washed with DCM, dried and concentrated to give a dark oil which was purified by column chromatography, eluting with 0-35% tert-butyl methyl ether in cyclohexane to afford 5-phenyl-thiophene-3-carboxylic acid ethyl ester as a yellow oil (1.38 g).
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2 g
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1.9 mL
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IMS
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100 mL
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4 g
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20 mL
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Synthesis routes and methods II

Procedure details

2-Amino-5-phenyl thiophene-3-carboxylic ethyl ester was prepared according to the method described by Hwang et al., 2001. t-Butylnitrite (1.6 mL, 13.3 mmol) and anhydrous copper (II) chloride (25 mmol) were dissolved in IMS (100 mL). To this was added 2-amino-5-phenyl-thiophene-3-carboxylic acid ethyl ester (6.9 mmol) in one portion and the reaction was stirred for 1 hour. The reaction was quenched with saturated aqueous ammonium chloride (2 mL) and the solvent evaporated. The resulting slurry was partitioned between DCM and water. The organic solution was separated and dried over magnesium sulfate, filtered and the solvent evaporated to give the title compound as a brown oil (1.7 g, 98%). 1H NMR (400 MHz, CHCl3-d): δ 8.0 (s, 1H), 7.75 (s, 1H), 7.65 (d, 2H), 7.4 (t, 2H), 7.3 (m, 1H), 4.35 (q, 2H), 1.4 (t, 3H).
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1.6 mL
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[Compound]
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IMS
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100 mL
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25 mmol
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